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Compound of Interest

Compound Name: Sarcosine-15N

Cat. No.: B15143818 Get Quote

Essential Safety and Handling Guide for
Sarcosine-15N
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Sarcosine-15N. It outlines the necessary personal

protective equipment (PPE), procedural steps for safe handling, and disposal plans to ensure a

secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Sarcosine-15N, it is crucial to use appropriate personal protective equipment

to prevent exposure. The following table summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or chemical goggles

Must be worn to protect

against dust particles and

splashes. For tasks with a

higher risk of splashing, a face

shield should be used in

conjunction with goggles.[1][2]

[3][4]

Hand Protection Chemical-resistant gloves

Nitrile, polychloroprene, or

butyl rubber gloves are

suitable.[1] It is important to

select gloves tested to a

relevant standard (e.g., Europe

EN 374, US F739).[1] Gloves

should be inspected for

degradation before use and

replaced immediately if

contaminated.[1][2]

Body Protection Laboratory coat

A lab coat is required to protect

skin and clothing from potential

contamination.[2][3][5] For

handling pyrophoric materials

or in the presence of open

flames, a flame-resistant lab

coat is necessary.[5]

Respiratory Protection
NIOSH/MSHA-approved

respirator

A respirator should be used

when working with volatile

chemicals, in poorly ventilated

areas, or when dust formation

is unavoidable to prevent

inhalation.[3][6][7]

Foot Protection Closed-toe shoes

Required to prevent injuries

from dropped objects or spills.

[2][3]
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Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of Sarcosine-
15N and the safety of laboratory personnel.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product label matches the order specifications.

Handling:

Handle Sarcosine-15N in a well-ventilated area, preferably in a fume hood, to minimize

inhalation exposure.[6][8]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1][7]

Avoid creating dust.[6][9]

Use dedicated, clean equipment such as spatulas and weighing paper.[8]

Storage:

Store in a dry, cool, and well-ventilated place.[6][9]

Keep the container tightly closed to prevent contamination and exposure to moisture, as

Sarcosine is hygroscopic.[6][9]

For long-term storage of stock solutions, store at -80°C for up to 6 months or at -20°C for up

to 1 month, protected from light and under a nitrogen atmosphere.[10]

Experimental Protocols
The provided safety documents do not contain specific experimental protocols for Sarcosine-
15N. For detailed methodologies and applications in research, such as its use as a tracer in

metabolic studies or as an internal standard in mass spectrometry, it is recommended to
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consult relevant scientific literature and established experimental procedures within your

institution.

Disposal Plan
All waste materials containing Sarcosine-15N must be handled and disposed of in accordance

with local, state, and federal regulations.

Waste Collection:

Collect all contaminated solid waste, such as empty containers, gloves, and weighing

papers, in a designated and clearly labeled hazardous waste container.

Aqueous solutions should be collected in a separate, labeled hazardous waste container. Do

not allow wash water from cleaning equipment to enter drains.[1]

Disposal:

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

If no suitable treatment or disposal facility can be identified, consult the Waste Management

Authority.[1]

Recycling of the compound should be considered where possible.[1]

Logical Workflow for Handling Sarcosine-15N
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Caption: Workflow for the safe handling of Sarcosine-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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